5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide

• Molecular Formula: C25H26ClN3O2
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 5-chloro-N-[2-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C25H26ClN3O2/c1-17(2)25(31)29-15-13-28(14-16-29)23-12-4-3-11-22(23)27-24(30)20-9-5-8-19-18(20)7-6-10-21(19)26/h3-12,17H,13-16H2,1-2H3,(H,27,30)
• InChI Key: YDMYGAUOOGVBCV-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=CC4=C3C=CC=C4Cl

Description

5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide, also known as SB-431542, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2001 and has since been used in various fields, including cancer research, stem cell biology, and developmental biology.

Mechanism of Action

5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide is a selective inhibitor of the TGF-β type I receptor (TβRI). It binds to the ATP-binding site of the kinase domain of TβRI, preventing the phosphorylation and activation of downstream signaling molecules. This results in the inhibition of TGF-β signaling, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
The inhibition of TGF-β signaling by 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has various biochemical and physiological effects. In cancer cells, 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has been shown to inhibit cell proliferation and induce apoptosis. In stem cells, 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has been shown to maintain the pluripotency of embryonic stem cells and induce the differentiation of induced pluripotent stem cells. In developmental biology, 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has been shown to affect the formation of various tissues and organs, including the heart, lung, and kidney.

Advantages and Limitations for Lab Experiments

5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also a selective inhibitor of TβRI, which allows for the specific inhibition of TGF-β signaling. However, 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide also has some limitations. It has a relatively short half-life, which requires frequent dosing in cell culture experiments. It also has a low solubility in water, which can limit its use in in vivo experiments.

Future Directions

There are several future directions for the use of 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide in scientific research. One direction is the development of more potent and selective inhibitors of TβRI. Another direction is the use of 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide in combination with other inhibitors or chemotherapeutic agents to enhance its efficacy in cancer treatment. Additionally, the use of 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide in tissue engineering and regenerative medicine is an area of active research. Finally, the study of the role of TGF-β signaling in various diseases, including fibrosis and cardiovascular disease, is another future direction for the use of 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide.

Synthesis Methods

The synthesis of 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide involves several steps, including the reaction of 5-chloro-1-naphthoic acid with thionyl chloride to form 5-chloro-1-naphthoyl chloride, followed by the reaction of the resulting compound with N-(4-isobutyrylphenyl)piperazine to form 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide. The final product is obtained through purification and isolation processes.

Scientific Research Applications

5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has been used in various scientific research applications, including cancer research, stem cell biology, and developmental biology. In cancer research, 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has been shown to inhibit the TGF-β signaling pathway, which is involved in tumor growth and metastasis. In stem cell biology, 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has been used to maintain the pluripotency of embryonic stem cells and induce the differentiation of induced pluripotent stem cells. In developmental biology, 5-chloro-N-[2-(4-isobutyryl-1-piperazinyl)phenyl]-1-naphthamide has been used to study the role of TGF-β signaling in embryonic development.